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Introduction
Celangulatin D is a naturally occurring sesquiterpene polyol ester that has garnered interest

within the scientific community for its potential insecticidal properties. Isolated from the root

bark of Celastrus angulatus, this complex molecule belongs to the β-dihydroagarofuran class of

sesquiterpenoids. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activity of Celangulatin D, based on

available scientific literature.

Chemical Structure and Properties
Celangulatin D is characterized by a complex polycyclic core structure with multiple ester

functional groups. Its chemical identity has been established through spectroscopic methods,

including mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Identifiers:

IUPAC Name: [(1S,2S,4S,5R,6S,7R,8R,9S)-4,5-diacetyloxy-6-(acetyloxymethyl)-7-(furan-3-

carbonyloxy)-2,12-dihydroxy-2,10,10-trimethyl-11-oxatricyclo[7.2.1.0¹⁶]dodecan-8-yl] furan-3-

carboxylate[1]

Molecular Formula: C₃₁H₃₆O₁₅[2]
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CAS Number: 1000784-45-1[2][3]

A two-dimensional representation of the chemical structure of Celangulatin D is provided

below.

Figure 1. Chemical Structure of Celangulatin D.

The following table summarizes the key physicochemical properties of Celangulatin D.
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Property Value Source

Molecular Weight 648.61 g/mol [1]

Exact Mass 648.205 g/mol [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
15 [1]

Rotatable Bond Count 13 [1]

Complexity 1250 [1]
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Experimental Protocols
Isolation of Celangulatin D
Celangulatin D, along with other novel sesquiterpene esters (Celangulatin C, E, and F), was

first isolated from the root bark of Celastrus angulatus. The isolation process, guided by

bioassays, involved the extraction of the plant material with a low-polarity solvent followed by

fractionation.[3]

A generalized workflow for the isolation and characterization of Celangulatin D is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Purification Structural Elucidation

Root Bark of
Celastrus angulatus

Extraction with
Toluene

Low-Polar Toluene
Extract

Bioassay-Guided
Fractionation Celangulatin D Spectroscopic Analysis

(MS, NMR)
Chemical Structure

Determined

Click to download full resolution via product page

Isolation and Characterization Workflow of Celangulatin D.

Detailed Protocol: While the seminal paper by Ji et al. (2007) outlines the general approach,

specific details of the chromatographic conditions (e.g., stationary phase, mobile phase

gradients) and bioassay parameters are not fully available in the public domain. Researchers

seeking to replicate this isolation would need to consult the full scientific article.

Biological Activity
Celangulatin D has been identified as an insecticidal compound.[3][4] It exhibits activity

against armyworms (Mythimna separata), a significant agricultural pest.[3][4]

Quantitative Data
The initial study reporting the discovery of Celangulatin D provided LD₅₀ (median lethal dose)

values for its sister compounds against Mythimna separata. However, the corresponding value

for Celangulatin D was not explicitly stated in the abstract of the publication.[3]

Compound
LD₅₀ against Mythimna
separata (μg/mL)

Source

Celangulatin C 280.4 [3]

Celangulatin E 1656.4 [3]

Celangulatin F 210.5 [3]

Celangulatin D Not Reported in Abstract [3]

Mechanism of Action
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The precise molecular mechanism of action for Celangulatin D has not been extensively

elucidated in publicly available literature. However, based on its structural class, it is

hypothesized to act on the nervous system of insects, a common mode of action for many

natural insecticides. Further research is required to identify its specific molecular target(s).

To illustrate a potential, generalized mechanism for neurotoxic insecticides, the following

diagram depicts the disruption of synaptic transmission.
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Hypothetical Mechanism of Neurotoxic Insecticides.

Conclusion
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Celangulatin D is a structurally complex natural product with demonstrated insecticidal

potential. While its chemical structure has been well-defined, further research is needed to fully

characterize its biological activity, including its specific LD₅₀ value and its precise mechanism of

action. Such studies would be invaluable for evaluating its potential as a lead compound in the

development of novel, bio-based insecticides. The detailed experimental protocols for its

isolation and the full scope of its biological activity are likely contained within the primary

scientific literature, which serves as an essential resource for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12380165?utm_src=pdf-body
https://www.benchchem.com/product/b12380165?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.semanticscholar.org/paper/Four-novel-insecticidal-sesquiterpene-esters-from-Ji-Wu/4b2ab454a776072161b2c27c20e193df66f92b4e
https://www.medchemexpress.com/mce_publications/17479422.html
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://www.medchemexpress.com/celangulatin-d.html?locale=fr-FR
https://www.benchchem.com/product/b12380165#what-is-the-chemical-structure-of-celangulatin-d
https://www.benchchem.com/product/b12380165#what-is-the-chemical-structure-of-celangulatin-d
https://www.benchchem.com/product/b12380165#what-is-the-chemical-structure-of-celangulatin-d
https://www.benchchem.com/product/b12380165#what-is-the-chemical-structure-of-celangulatin-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

